Cas no 14623-54-2 (2-Pyridinecarboxylicacid, 3-mercapto-)

2-Pyridinecarboxylic acid, 3-mercapto-, is a heterocyclic compound featuring both a carboxylic acid and a mercapto functional group on a pyridine backbone. This structure imparts unique reactivity, making it valuable in coordination chemistry, catalysis, and pharmaceutical intermediate synthesis. The mercapto group enhances metal-binding capabilities, while the carboxylic acid offers further derivatization potential. Its dual functionality allows for applications in chelating agents, ligand design, and bioactive molecule development. The compound’s stability and selectivity in reactions make it a practical choice for researchers in organic and inorganic chemistry. Proper handling is advised due to the reactivity of the thiol group.
2-Pyridinecarboxylicacid, 3-mercapto- structure
14623-54-2 structure
Product Name:2-Pyridinecarboxylicacid, 3-mercapto-
CAS No:14623-54-2
MF:C6H5NO2S
MW:155.174400091171
CID:208450
PubChem ID:119070
Update Time:2025-10-18

2-Pyridinecarboxylicacid, 3-mercapto- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxylicacid, 3-mercapto-
    • 3-MERCAPTO-2-PYRIDINECARBOXYLIC ACID HYDROCHLORIDE
    • 3-MERCAPTOPICOLINIC ACID HYDROCHLORIDE
    • 3-Mercaptopyridine-2-carboxylic acid
    • 3-sulfanylpyridine-2-carboxylic acid
    • 2-Pyridinecarboxylic acid,3-mercapto
    • 3-Mercapto-2-pyridinecarboxylic acid
    • 3-Mercaptopicolinate
    • 3-mercaptopicolinic acid
    • 3-Mercaptopicolinsaeure
    • 3-Mercapto-pyridin-2-carbonsaeure
    • 3-Mercaptopyridincarbonsaeure-2
    • 3-mercapto-pyridine-2-carboxylic acid
    • 3-Thiol-picolinsaeure
    • 3-MercaptopicolinicacidHCl
    • BDBM181109
    • 14623-54-2
    • UNII-7XW1R5R974
    • 7XW1R5R974
    • 1WD
    • SCHEMBL918811
    • 3-Mercaptopicolinic acid (MPA)
    • ZYFDNIOIEFZULT-UHFFFAOYSA-N
    • 3-Mercaptopicolinicacid
    • AKOS006273680
    • Skf 34288
    • SK&F 34288
    • Q27268995
    • A906453
    • NS00024780
    • 3-Mercaptopicolinic acid HCl
    • PICOLINIC ACID, 3-MERCAPTO-
    • DTXSID90163330
    • W-201292
    • CHEMBL3247165
    • SKF-34288
    • FT-0722260
    • 2-Pyridinecarboxylic acid, 3-mercapto-
    • Inchi： 1S/C6H5NO2S/c8-6(9)5-4(10)2-1-3-7-5/h1-3,10H,(H,8,9)
    • InChI Key： ZYFDNIOIEFZULT-UHFFFAOYSA-N
    • SMILES： SC1=CC=CN=C1C(=O)O

Computed Properties

  • Exact Mass: 155.00400
  • Monoisotopic Mass: 155.00409958g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 51.2Ų

Experimental Properties

  • Melting Point: 200°C dec.
  • PSA: 88.99000
  • LogP: 1.06850

2-Pyridinecarboxylicacid, 3-mercapto- Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Pyridinecarboxylicacid, 3-mercapto- Pricemore >>

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